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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B047073

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of Carbomer 934 in the formulation of nanoemulsion gels. This document is intended
to guide researchers and drug development professionals in the preparation, characterization,
and application of these advanced topical drug delivery systems.

Introduction to Carbomer 934 in Nanoemulsion Gels

Nanoemulsions are thermodynamically stable, transparent or translucent dispersions of oil and
water, stabilized by an interfacial film of surfactant and co-surfactant, with droplet sizes typically
in the range of 20-200 nm.[1] Their small droplet size provides a large surface area, which can
enhance the dissolution and bioavailability of poorly water-soluble drugs. However, the low
viscosity of nanoemulsions limits their applicability for topical and transdermal delivery due to
poor retention on the skin.[2][3]

Carbomer 934, a high molecular weight polymer of acrylic acid, is a versatile gelling agent
widely used in pharmaceutical formulations to increase viscosity and provide a desirable gel-
like consistency.[4] By incorporating a nanoemulsion into a Carbomer 934-based gel, a
nanoemulsion gel is formed. This formulation combines the advantages of nanoemulsions,
such as enhanced drug solubilization and permeation, with the favorable rheological properties
of a gel, leading to improved skin adhesion and controlled drug release.[1][2] The concentration
of Carbomer 934 is a critical parameter that can be adjusted to modulate the skin permeation
profiles of the nanoemulsion gel.[5][6]
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Experimental Protocols
Preparation of the Nanoemulsion

This protocol describes the spontaneous emulsification method, a low-energy technique for
preparing nanoemulsions.

Materials:

e Oil phase (e.qg., Isopropyl myristate, Labrafil-M2125CS)[2]

Surfactant (e.g., Cremophor RH40, Tween 80)[2][3]

Co-surfactant (e.g., Transcutol-P, Propylene glycol)[2][3]

Aqueous phase (distilled water)

Active Pharmaceutical Ingredient (API)
Equipment:

o Magnetic stirrer

o Vortex mixer

e Analytical balance

Procedure:

o Selection of Excipients: Determine the solubility of the API in various oils, surfactants, and
co-surfactants to select the most suitable components.

o Construction of Pseudo-ternary Phase Diagram:

o Prepare various ratios of surfactant and co-surfactant (Smix), for example, 1:1, 2:1, 3:1
(Wiw).[3]

o For each Smix ratio, prepare different weight ratios of the oil phase and the Smix (e.g.,
1:9, 28, ..., 9:1).
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o Titrate each oil-Smix mixture with the aqueous phase (distilled water) dropwise under
gentle stirring.

o Observe the mixture for transparency and flowability. The points where clear and fluid
nanoemulsions are formed are plotted on a pseudo-ternary phase diagram to identify the
nanoemulsion region.

e Preparation of Drug-Loaded Nanoemulsion:

[¢]

Select a formulation from the nanoemulsion region of the phase diagram.

[e]

Dissolve the accurately weighed API in the oil phase.

[e]

Add the Smix (surfactant and co-surfactant) to the oil phase and mix.

o

Add the agueous phase dropwise to the oil-Smix mixture with continuous stirring until a
clear and transparent nanoemulsion is formed.[7]

Preparation of the Nanoemulsion Gel

This protocol outlines the incorporation of the prepared nanoemulsion into a Carbomer 934 gel
base.

Materials:

Prepared nanoemulsion

Carbomer 934

Distilled water

Triethanolamine (neutralizing agent)
Equipment:
o Magnetic stirrer or mechanical stirrer

e pH meter

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.jchr.org/index.php/JCHR/article/download/3516/2359/6537
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Procedure:

o Dispersion of Carbomer 934: Slowly disperse the desired amount of Carbomer 934 (e.g.,
1%, 1.5%, 2% wi/w) in distilled water with constant stirring.[2][7] Avoid lump formation by
adding the polymer in small increments.

o Hydration: Allow the dispersion to hydrate for an extended period (e.g., 24 hours) to ensure
complete swelling of the polymer.[2]

 Incorporation of Nanoemulsion: Gradually add the prepared nanoemulsion to the hydrated
Carbomer 934 dispersion under continuous stirring until a homogenous mixture is obtained.

[1]

o Neutralization: Adjust the pH of the nanoemulsion gel to a skin-friendly range (typically 5.5-
7.0) by adding triethanolamine dropwise while stirring.[1] This neutralization step will cause
the polymer to uncoil and the viscosity to increase, forming the final gel structure.

Characterization of Nanoemulsion Gels
Physicochemical Characterization
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Parameter Method Typical Results Reference
Visual inspection for Translucent to whitish,
Appearance color, clarity, and homogenous, and free  [2]
homogeneity. from any aggregates.
Measured using a )
) 5.5 - 7.0 (suitable for
pH calibrated pH meter at [1107]

room temperature.

topical application).

Droplet Size and
Polydispersity Index
(PDI)

Dynamic Light
Scattering (DLS)
using a particle size

analyzer.

Droplet size: 50 - 200
nm; PDI: < 0.3,
[2]

indicating a narrow
size distribution.

Zeta Potential

Measured using a
Zetasizer based on
electrophoretic
mobility.

-20 to -30 mV,

indicating good

physical stability due [2]
to electrostatic

repulsion.

Viscosity

Determined using a
rotational viscometer
(e.g., Brookfield
viscometer) at a
controlled

temperature.

Viscosity increases
with increasing
Carbomer 934

concentration.

[1](2]

Spreadability

Measured by pressing
a known amount of
gel between two glass
slides and determining
the time taken for the
top slide to move a
certain distance under

a specific weight.

Higher spreadability
indicates easier [2]

application.

In Vitro Drug Release and Skin Permeation Studies
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Parameter Method

Key Findings Reference

Franz diffusion cell
using a synthetic
membrane (e.g.,
) dialysis membrane).

In Vitro Drug Release ]
The cumulative
amount of drug
released is measured

over time.

The release rate is

typically higher from

the nanoemulsion gel [1]
compared to

conventional gels.

Franz diffusion cell
using excised animal

or human skin. The
Ex Vivo Skin

) amount of drug
Permeation

permeated through
the skin is quantified

over time.

Nanoemulsion gels

generally show

enhanced skin

permeation compared

to conventional

formulations. The &8
permeation rate can

be modulated by the
concentration of

Carbomer 934.

Quantitative Data Summary

The following tables summarize quantitative data from studies on nanoemulsion gels

formulated with Carbomer 934.

Table 1: Formulation and Physicochemical Properties of a Raloxifene Hydrochloride

Nanoemulsion Gel[2]
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Parameter

Value

Carbomer 934 Concentration

1% wiv

Droplet Size

56.73 £ 0.58 nm

Zeta Potential

-22.20 £ 0.02 mV

Spreadability

18.35 + 0.45 g-cm/s

Viscosity

98.54 + 0.39 mPas

Table 2: Effect of Carbomer 934 Concentration on the Ex Vivo Skin Permeation of Terbinafine

and Citral[5][6][8]

] Carbomer 934 Terbinafine Flux Citral Flux
Formulation
Conc. (% wiw) (ng/cm?/h) (ng/cm?/h)
Nanoemulsion (NE) 0 215 1026
Nanoemulsion Gel 1
213 1021
(NG1)
Nanoemulsion Gel 2
123 541
(NG2)
Nanoemulsion Gel 3
74.3 353
(NG3)
Visualizations
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Nanoemulsion Preparation
Characterization
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Caption: Experimental workflow for the preparation and characterization of a Carbomer 934-
based nanoemulsion gel.

Formulation Components

Nanoemulsion
(API, Oil, Surfactant, Co-surfactant, Water)

Triethanolamine arbomer 934
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Increased Viscosity &
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Caption: Logical relationship of components in a Carbomer 934 nanoemulsion gel and their
resulting properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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